Cas no 1035261-75-6 (2-(3-Chlorophenyl)-2-methylbutanoic acid)

• Product Name: 2-(3-Chlorophenyl)-2-methylbutanoic acid
• CAS No: 1035261-75-6
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 2104299
• PubChem ID: 67099841
• Update Time: 2024-03-01

2-(3-Chlorophenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-2-methylbutanoic acid
• 2-(3-Chlorophenyl)-2-methylbutanoic acid

• Inchi： 1S/C11H13ClO2/c1-3-11(2,10(13)14)8-5-4-6-9(12)7-8/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key： UOAYQMKGFRATIH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(=O)O)(C)CC

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes